Cas no 1104195-44-9 (2-(4-Methoxy-2-(methoxymethoxy)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)
2-(4-Methoxy-2-(methoxymethoxy)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties
Names and Identifiers
-
- 2-(4-Methoxy-2-(methoxymethoxy)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
- 2-[4-methoxy-2-(methoxymethoxy)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
-
- MDL: MFCD22493752
- Inchi: 1S/C15H23BO5/c1-14(2)15(3,4)21-16(20-14)12-8-7-11(18-6)9-13(12)19-10-17-5/h7-9H,10H2,1-6H3
- InChI Key: XTNHYHDOSCITTE-UHFFFAOYSA-N
- SMILES: O1B(C2C=CC(=CC=2OCOC)OC)OC(C)(C)C1(C)C
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 21
- Rotatable Bond Count: 5
- Complexity: 331
- Topological Polar Surface Area: 46.2
2-(4-Methoxy-2-(methoxymethoxy)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB518184-500 mg |
2-(4-Methoxy-2-(methoxymethoxy)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane |
1104195-44-9 | 500MG |
€310.80 | 2023-04-17 | ||
| abcr | AB518184-500mg |
2-(4-Methoxy-2-(methoxymethoxy)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane |
1104195-44-9 | 500mg |
€310.80 | 2023-09-02 | ||
| Aaron | AR020LNA-500mg |
2-(4-Methoxy-2-(methoxymethoxy)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane |
1104195-44-9 | 95% | 500mg |
$366.00 | 2025-02-12 | |
| Aaron | AR020LNA-1g |
2-(4-Methoxy-2-(methoxymethoxy)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane |
1104195-44-9 | 1g |
$503.00 | 2023-12-16 | ||
| Ambeed | A1480483-1g |
2-(4-Methoxy-2-(methoxymethoxy)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane |
1104195-44-9 | 1g |
$503.0 | 2024-04-26 | ||
| abcr | AB518184-250mg |
2-(4-Methoxy-2-(methoxymethoxy)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane; . |
1104195-44-9 | 250mg |
€257.20 | 2025-04-22 | ||
| abcr | AB518184-1g |
2-(4-Methoxy-2-(methoxymethoxy)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane; . |
1104195-44-9 | 1g |
€461.20 | 2025-04-22 | ||
| abcr | AB518184-5g |
2-(4-Methoxy-2-(methoxymethoxy)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane; . |
1104195-44-9 | 5g |
€1512.20 | 2025-04-22 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1259833-500mg |
2-(4-Methoxy-2-(methoxymethoxy)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane |
1104195-44-9 | 98% | 500mg |
¥3670.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1259833-1g |
2-(4-Methoxy-2-(methoxymethoxy)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane |
1104195-44-9 | 98% | 1g |
¥4191.00 | 2024-08-09 |
2-(4-Methoxy-2-(methoxymethoxy)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Related Literature
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
Additional information on 2-(4-Methoxy-2-(methoxymethoxy)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
Recent Advances in the Study of 2-(4-Methoxy-2-(methoxymethoxy)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS: 1104195-44-9)
The compound 2-(4-Methoxy-2-(methoxymethoxy)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS: 1104195-44-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This boronic ester derivative is a key intermediate in the synthesis of various biologically active molecules, particularly in the development of proteolysis-targeting chimeras (PROTACs) and other targeted protein degradation technologies. Its unique chemical properties, including stability and reactivity, make it a valuable building block for pharmaceutical research.
Recent studies have focused on the application of this compound in Suzuki-Miyaura cross-coupling reactions, a pivotal method for constructing carbon-carbon bonds in drug discovery. Researchers have demonstrated its efficacy in the synthesis of complex aryl boronic esters, which are crucial for the development of novel kinase inhibitors and other therapeutic agents. The compound's ability to undergo smooth transmetalation and its compatibility with diverse reaction conditions have been highlighted in several high-impact publications.
In addition to its synthetic utility, 2-(4-Methoxy-2-(methoxymethoxy)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane has been investigated for its potential role in boron neutron capture therapy (BNCT). Preliminary studies suggest that boron-containing compounds like this one could be optimized for selective delivery to tumor cells, offering a promising avenue for cancer treatment. The compound's stability in physiological conditions and its ability to be functionalized further enhance its therapeutic potential.
Another area of active research involves the use of this boronic ester in the development of fluorescent probes for bioimaging. Its structural features allow for the design of probes that can selectively bind to specific biomolecules, enabling real-time monitoring of cellular processes. Recent work has shown promising results in the detection of reactive oxygen species (ROS) and other critical biomarkers in disease models.
Despite these advancements, challenges remain in optimizing the compound's pharmacokinetic properties and minimizing off-target effects. Ongoing research aims to address these issues through structural modifications and the development of novel delivery systems. Collaborative efforts between chemists, biologists, and pharmacologists are expected to yield further breakthroughs in the near future.
In conclusion, 2-(4-Methoxy-2-(methoxymethoxy)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS: 1104195-44-9) represents a versatile and valuable tool in modern drug discovery and chemical biology. Its applications span from synthetic chemistry to therapeutic development, underscoring its importance in advancing biomedical research. Continued exploration of its properties and potential will likely uncover new opportunities for innovation in the field.
1104195-44-9 (2-(4-Methoxy-2-(methoxymethoxy)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane) Related Products
- 214360-69-7(2,4-Dimethoxyphenylboronic acid, pinacol ester)
- 190788-60-4(2-Methoxyphenylboronic Acid Pinacol Ester)
- 507462-88-6(3-Methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenol)
- 1073339-07-7(2,5-Dimethoxyphenylboronic acid, pinacol ester)
- 1562342-07-7(4-Methoxy-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)phenol)
- 851231-30-6(2-(2,6-dimethoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)
- 874673-97-9(1,3,2-Dioxaborolane,2-[6-(methoxymethoxy)-2-naphthalenyl]-4,4,5,5-tetramethyl-)
- 1245824-36-5(3-(Methoxymethoxy)phenylboronic Acid Pinacol Ester)
- 936250-15-6(2-(4-Methoxymethoxy-phenyl)-4,4,5,5-tetramethyl-[1,3,2]dioxaborolane)
- 313484-56-9(1,3,2-Dioxaborolane,2-[3,4-dimethoxy-2-(methoxymethoxy)phenyl]-4,4,5,5-tetramethyl-)